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Introduction

Bianthrone (10,10'-bianthracen-9(10H)-one) is a fascinating polycyclic aromatic hydrocarbon
that holds a significant place in the history of organic chemistry. Its unique structural features
and dynamic behavior, particularly its photochromic and thermochromic properties, have
captivated scientists for over a century. This technical guide provides an in-depth exploration of
the discovery, historical research, chemical properties, and experimental protocols related to
bianthrone, tailored for an audience of researchers and professionals in the chemical and
pharmaceutical sciences.

Discovery and Historical Research

The story of bianthrone begins in the early 20th century with the pioneering work of German
chemist Roland Scholl. In 1901, Scholl first reported the synthesis of bianthrone, a discovery
that laid the groundwork for future investigations into the intriguing properties of this molecule.
His initial synthesis marked a significant achievement in the field of polycyclic aromatic
compounds.

Decades later, in the mid-20th century, the research on bianthrone took a significant turn with
the work of Yehuda Hirshberg. In 1950, Hirshberg's investigation into the light-induced
reversible color change of bianthrone led him to coin the term "photochromism."” This
phenomenon, where a compound undergoes a reversible change in color upon exposure to
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light, became a central theme in the study of bianthrone and its derivatives. Hirshberg's work
opened up new avenues of research into the photochemistry of organic molecules and laid the
foundation for the development of light-sensitive materials.

The historical research on bianthrone has largely revolved around understanding the
mechanism of its photochromism and thermochromism. It was discovered that bianthrone
exists in two stable conformational isomers: a ground-state, non-planar "folded" form (A-form)
and a higher-energy, nearly planar "twisted" form (B-form). The transition between these two
forms is responsible for the observed color change.

Chemical and Physical Properties

Bianthrone is a yellow crystalline solid with the molecular formula C2sH1602. It is sparingly
soluble in common organic solvents. The key to its unique properties lies in its molecular
structure, which consists of two anthrone moieties connected by a central carbon-carbon
double bond. This central bond is highly crowded, leading to the existence of the distinct A and
B conformers.
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Property Value Reference
Molecular Formula C2sH1602 --INVALID-LINK--
Molecular Weight 384.43 g/mol --INVALID-LINK--
Appearance Yellow crystalline powder
Melting Point 300 °C [1]
Sparingly soluble in organic
Solubility patingy J
solvents
UV-Vis (A-form) ~394 nm
UV-Vis (B-form) ~650-680 nm
1H NMR (CDCls, ppm) 0 7.24 (s, 16H) [2]
6 183.9, 139.9, 133.1, 129.0,
128.8,128.5, 127.4, 127.2,
13C NMR (CDCls, ppm) --INVALID-LINK--
126.9, 126.7, 126.5, 126.3,
126.1,125.9
Enthalpy Difference (A - B) ~3-5 kcal/mol [3]
o Varies with solvent and
Activation Energy (A-B) [3]

substitution

Experimental Protocols
Original Synthesis of Bianthrone (Scholl, 1901)

While the full experimental details from Scholl's 1901 publication are not readily available in
modern databases, the synthesis is understood to have involved the reduction of
anthraquinone. A general representation of this approach is the reduction of anthraquinone to
anthrone, followed by oxidative dimerization.

Modern Synthesis of Bianthrone from Anthrone

A convenient one-step synthesis of bianthrone from commercially available anthrone has been
developed.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/238135029_411-Bisanthenequinone_and_1010'-bianthrone_Simple_one-step_syntheses_from_anthrone
https://www.researchgate.net/publication/231265599_An_Experiment_on_Photochromism_and_Kinetics_for_the_Undergraduate_Laboratory
https://pubs.acs.org/doi/pdf/10.1021/jo01326a012
https://pubs.acs.org/doi/pdf/10.1021/jo01326a012
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.benchchem.com/product/b1198128?utm_src=pdf-body
https://www.researchgate.net/publication/238135029_411-Bisanthenequinone_and_1010'-bianthrone_Simple_one-step_syntheses_from_anthrone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Materials:

Anthrone

Molecular lodine (I2)

1,8-Diazabicyclo[5.4.0]Jundec-7-ene (DBU)

Dichloromethane (CH2Clz2)

Procedure:

 Dissolve anthrone in dichloromethane in a round-bottom flask.

e Add molecular iodine and DBU to the solution at room temperature.
« Stir the reaction mixture in the dark.

» Monitor the reaction progress by thin-layer chromatography.

e Upon completion, quench the reaction and purify the product by column chromatography to
yield bianthrone.

Investigation of Photochromism

The photochromic behavior of bianthrone can be investigated using UV-Vis spectroscopy.
Materials:

e Bianthrone

A suitable solvent (e.g., toluene)

Quartz cuvette

UV lamp (for irradiation)

UV-Vis spectrophotometer
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Procedure:
e Prepare a dilute solution of bianthrone in the chosen solvent.

e Record the initial UV-Vis absorption spectrum of the solution. This will show the
characteristic absorption of the A-form.

« [rradiate the solution in the quartz cuvette with a UV lamp for a specific period.

o Immediately record the UV-Vis absorption spectrum of the irradiated solution. A new
absorption band in the visible region (around 650-680 nm) will appear, corresponding to the
B-form.

o Monitor the thermal reversion by recording spectra at regular intervals in the dark. The
absorption band of the B-form will decrease as it converts back to the A-form.

Visualizations
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Click to download full resolution via product page

Caption: Conformational isomerization of bianthrone between the folded (A) and twisted (B)
forms.
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Caption: Experimental workflow for the synthesis of bianthrone and the investigation of its
photochromism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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